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Compound of Interest

Compound Name: Disulfoton sulfone

Cat. No.: B150065 Get Quote

ABSTRACT: This application note presents a detailed protocol for the sensitive and selective

quantification of Disulfoton sulfone, a major metabolite of the organophosphate pesticide

Disulfoton, in various matrices using Ultra-High-Performance Liquid Chromatography coupled

with tandem Mass Spectrometry (UHPLC-MS/MS). The described methodology, including

sample preparation, chromatographic separation, and mass spectrometric detection, is suitable

for researchers, scientists, and professionals in the fields of food safety, environmental

monitoring, and drug development.

Introduction
Disulfoton is a highly toxic organophosphate pesticide used to control a variety of pests on

crops.[1] Its metabolite, Disulfoton sulfone, is of significant toxicological concern and its

presence in food and environmental samples is strictly regulated. Therefore, a robust and

sensitive analytical method is crucial for its accurate determination. This application note details

a validated UHPLC-MS/MS method for the analysis of Disulfoton sulfone.

Experimental
Sample Preparation: QuEChERS Method
A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

employed for the extraction of Disulfoton sulfone from complex matrices.[2]

Protocol:
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Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube.[1]

For dry samples like wheat or coffee beans, add 5 mL of water to moisten the sample.[1]

Add 10 mL of acetonitrile to the tube.

Vortex the mixture for 10 minutes.[1]

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.[1]

Vortex for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

Transfer a 1.5 mL aliquot of the supernatant (acetonitrile layer) into a 2 mL microcentrifuge

tube containing 50 mg of primary secondary amine (PSA) and 50 mg of C18 sorbent for

dispersive solid-phase extraction (d-SPE) cleanup.[1]

Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UHPLC-

MS/MS analysis.

UHPLC-MS/MS Analysis
The chromatographic separation and detection of Disulfoton sulfone are performed on a

UHPLC system coupled to a triple quadrupole mass spectrometer.

Instrumentation:

UHPLC System: Agilent 1290 Infinity II LC system or equivalent[3]

Mass Spectrometer: Agilent 6490 Triple Quadrupole LC/MS or equivalent[3]

Ion Source: Electrospray Ionization (ESI) in positive mode[1]

UHPLC Conditions:
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Parameter Value

Column
Thermo Syncronis C18 (150 mm x 2.1
mm, 5 µm) or equivalent[1]

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.2 mL/min[4]

Injection Volume 2 µL[1]

Column Temperature 40 °C[1]

| Gradient Elution | Start at 5% B, ramp to 98% B over 13.5 min, hold for 3 min, then return to

initial conditions.[4][5] |

MS/MS Parameters: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive

detection of Disulfoton sulfone.[1][3]

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(V)

Disulfoton sulfone 307.0 96.9 36

Disulfoton sulfone 307.0 125.1 20

Quantitative Data Summary
The method was validated for linearity, limit of detection (LOD), and limit of quantification

(LOQ).
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Parameter Result

Linearity Range 2.0 - 200.0 µg/L[1]

Correlation Coefficient (R²) ≥ 0.9981[1]

Limit of Detection (LOD) 0.02 - 2.0 µg/kg[1]

Limit of Quantification (LOQ) 5.0 µg/kg[1]

Experimental Workflow Diagram
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Figure 1. UHPLC-MS/MS Workflow for Disulfoton Sulfone Analysis
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Caption: Figure 1. UHPLC-MS/MS Workflow for Disulfoton Sulfone Analysis
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Conclusion
The described UHPLC-MS/MS method provides a reliable and sensitive approach for the

determination of Disulfoton sulfone in various samples. The combination of a streamlined

sample preparation procedure and the high selectivity of tandem mass spectrometry ensures

accurate quantification at trace levels, meeting the stringent requirements for food and

environmental safety monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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